Cas no 592-51-8 (4-Pentenenitrile)

• Product Name: 4-Pentenenitrile
• CAS No: 592-51-8
• MF: C₅H₇N
• MW: 81.1157810688019
• MDL: MFCD00151259
• CID: 372074
• PubChem ID: 11604
• Update Time: 2025-04-19

4-Pentenenitrile Chemical and Physical Properties

Names and Identifiers

• Pent-4-enenitrile
• 4-Pentenenitrile
• 4-Cyano-1-butene
• J-640348
• EN300-222146
• FT-0619355
• 4-cyano-butene
• 89HYM37372
• 1-Cyano-3-butene
• Allylmethyl cyanide
• CFEYBLWMNFZOPB-UHFFFAOYSA-
• NCGC00258676-01
• NCGC00091813-02
• P1207
• CAS-592-51-8
• Allylacetonitrile
• 4-PENTENENITRILE [HSDB]
• 3-Butenyl cyanide
• InChI=1/C5H7N/c1-2-3-4-5-6/h2H,1,3-4H2
• EINECS 209-762-0
• CHEMBL1595985
• 592-51-8
• AKOS005255308
• J-800351
• 4-Pentenoic acid, nitrile
• NS00034116
• SY050622
• GEO-02090
• Q27270043
• 4-Pentenonitrile
• DTXCID907228
• DTXSID0027228
• UNII-89HYM37372
• NCGC00091813-01
• HSDB 5709
• MFCD00151259
• Z1219746591
• 4-Pentenenitrile, 97%
• Tox21_201124
• C16042
• STL554532
• BBL100738

• MDL： MFCD00151259
• Inchi： 1S/C5H7N/c1-2-3-4-5-6/h2H,1,3-4H2
• InChI Key： CFEYBLWMNFZOPB-UHFFFAOYSA-N
• SMILES： N#CCCC=C

Computed Properties

• Exact Mass: 81.05780
• Monoisotopic Mass: 81.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 75.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.814 g/mL at 25 °C(lit.)
• Boiling Point: 140 °C(lit.)
• Flash Point: 140 °F
• Refractive Index: n20/D 1.42(lit.)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents. May generate toxic gases in a fire.
• PSA: 23.79000
• LogP: 1.47618
• Vapor Pressure: 637.2±0.0 mmHg at 25°C

4-Pentenenitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 3275 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 28-36/37
• Hazardous Material Identification：
• HazardClass：3/6.1
• PackingGroup：II
• Risk Phrases：R20/21/22
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides